Cas no 2549048-90-8 (6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine)

• Product Name: 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine
• CAS No: 2549048-90-8
• MF: C₁₈H₂₂N₆
• MW: 322.407482624054
• CID: 5314336
• PubChem ID: 154853629
• Update Time: 2025-06-13

6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(2,5-Dimethylphenyl)-1-piperazinyl]-9-methyl-9H-purine
• 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine
• AKOS040730673
• 2549048-90-8
• F6791-3460

• Inchi： 1S/C18H22N6/c1-13-4-5-14(2)15(10-13)23-6-8-24(9-7-23)18-16-17(19-11-20-18)22(3)12-21-16/h4-5,10-12H,6-9H2,1-3H3
• InChI Key： KIBGUNZIYJFMEY-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)C=CC=2C)CCN(C2C3=C(N=CN=2)N(C)C=N3)CC1

Computed Properties

• Exact Mass: 322.19059473g/mol
• Monoisotopic Mass: 322.19059473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.6±60.0 °C(Predicted)
• pka: 7.01±0.10(Predicted)

Additional information on 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine

Introduction to 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine (CAS No. 2549048-90-8)

6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine, identified by its Chemical Abstracts Service (CAS) number 2549048-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperazine-based purine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural configuration of this molecule, featuring a piperazine ring linked to a purine core with a methyl substituent, positions it as a promising candidate for further investigation in drug discovery and development.

The significance of 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine lies in its unique pharmacophoric properties, which make it a versatile scaffold for designing novel bioactive molecules. The presence of the 2,5-dimethylphenyl group in the piperazine moiety enhances the compound's lipophilicity and binding affinity to biological targets. This feature is particularly relevant in the context of developing small-molecule inhibitors or agonists that require efficient penetration across cellular membranes and interaction with intracellular receptors or enzymes.

In recent years, there has been growing interest in exploring the therapeutic potential of purine derivatives due to their involvement in various physiological and pathological processes. Purines serve as essential components of nucleic acids and are involved in cellular signaling pathways, making them attractive targets for drug intervention. The modification of the purine scaffold with functional groups such as piperazine derivatives can lead to compounds with enhanced selectivity and efficacy against specific disease mechanisms.

One of the most compelling aspects of 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine is its potential application in the treatment of neurological and cardiovascular disorders. Piperazine-based compounds have been extensively studied for their role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The structural similarity of this compound to known pharmacological agents suggests that it may exhibit similar effects or even novel mechanisms of action. Preliminary studies have indicated that derivatives of this class may have neuroprotective properties, making them candidates for investigating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, the methyl substituent at the 9-position of the purine ring contributes to stabilizing the molecule's conformation and improving its metabolic stability. This feature is crucial for developing drugs that require prolonged half-life and sustained therapeutic effects. The combination of lipophilicity provided by the 2,5-dimethylphenyl group and metabolic stability from the methyl substitution makes 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine an intriguing candidate for further pharmacokinetic optimization.

Recent advancements in computational chemistry and high-throughput screening have facilitated rapid identification and characterization of bioactive compounds like 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine. These methodologies allow researchers to predict binding affinities, metabolic profiles, and potential side effects with greater accuracy, thereby expediting the drug discovery process. The integration of experimental data with computational modeling has been instrumental in refining the structure-activity relationships (SAR) of this compound class.

In clinical research settings, 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine has been investigated as a potential therapeutic agent for conditions characterized by abnormal neurotransmitter activity. Its ability to modulate receptor interactions suggests that it could be effective in treating disorders such as depression, anxiety disorders, and attention deficit hyperactivity disorder (ADHD). Additionally, its cardiovascular effects have not been overlooked; studies indicate that purine derivatives may influence blood pressure regulation and platelet aggregation, offering potential benefits in managing cardiovascular diseases.

The synthesis of 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to achieve enantiopure forms if stereochemical selectivity is critical for biological activity.

The pharmacological evaluation of 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to interact with specific binding sites at concentrations comparable to those observed with known therapeutic agents. Animal studies further support its potential by showing measurable effects on behavior and physiological parameters relevant to target diseases. These findings underscore the importance of continued investigation into this compound's therapeutic applications.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine through clinical trials and towards market approval. Robust quality control measures must be implemented throughout production to guarantee consistency and safety. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are vital for navigating the complex landscape of drug development.

The future directions for research on 6-[4-(2,5-dimethylphenyl)piperazin-1-yl]-9-methyl-9H-purine include exploring its mechanism of action at a molecular level through techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding how this compound interacts with biological targets will provide insights into its therapeutic efficacy and help identify potential modifications for improving its pharmacological profile.

In conclusion,6-[4-(2,5-dimethylphenyl)piperazin-1-y]l)-9-methy]l)-9H-purin(e) (CAS No. 2549048- 90- 8) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features and promising preclinical data position it as a valuable asset in ongoing efforts to develop novel treatments for neurological, cardiovascular, and other diseases. Further research will be essential to fully realize its potential and bring it closer to clinical translation.